Cas no 2044713-14-4 (2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide
• CAS No: 2044713-14-4
• MF: C₁₈H₁₇BrN₂OS
• MW: 389.309382200241
• MDL: MFCD30488046
• CID: 5221672
• PubChem ID: 125427445
• Update Time: 2025-05-25

2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[(4-bromo-2-thienyl)methyl]methylamino]-N-1-naphthalenyl-
• 2-{[(4-bromothiophen-2-yl)methyl](methyl)amino}-N-(naphthalen-1-yl)acetamide
• 2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide

• MDL： MFCD30488046
• Inchi： 1S/C18H17BrN2OS/c1-21(10-15-9-14(19)12-23-15)11-18(22)20-17-8-4-6-13-5-2-3-7-16(13)17/h2-9,12H,10-11H2,1H3,(H,20,22)
• InChI Key： SYTKLWQVSVJKPU-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CN(CC1SC=C(Br)C=1)C

Additional information on 2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide

Comprehensive Overview of 2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide (CAS No. 2044713-14-4)

The compound 2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide (CAS No. 2044713-14-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a 4-bromothiophene moiety and a naphthalene ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand in drug discovery, owing to its ability to interact with biological targets.

One of the most searched questions about this compound revolves around its synthesis pathway and reactivity. The presence of a bromine atom on the thiophene ring offers a versatile handle for further functionalization, making it a valuable intermediate in cross-coupling reactions. This aligns with the growing trend in green chemistry, where scientists seek efficient and sustainable methods to modify such compounds. Additionally, the acetamide group in its structure is a common pharmacophore, often associated with bioactivity and drug-like properties.

In the context of drug development, 2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide has been explored for its potential role in targeting enzyme inhibition or receptor modulation. Its naphthalene component is known for its hydrophobic interactions, which can enhance binding affinity to protein pockets. This has led to inquiries about its applicability in neurodegenerative disease research or cancer therapeutics, areas where small-molecule modulators are in high demand.

From a material science perspective, the compound’s thiophene backbone is of interest due to its conductive properties, which are relevant in organic electronics and photovoltaic devices. The integration of 4-bromothiophene into polymers or small-molecule systems could improve charge transport, a topic frequently searched by researchers in renewable energy fields. The compound’s structural versatility also makes it a candidate for supramolecular chemistry applications, such as molecular self-assembly.

Another hot topic tied to this compound is its analytical characterization. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its purity and structure. Researchers frequently search for spectral data or crystallographic information to validate their findings. The compound’s CAS No. 2044713-14-4 serves as a critical identifier in databases, ensuring accurate retrieval of related studies.

In summary, 2-{(4-bromothiophen-2-yl)methyl(methyl)amino}-N-(naphthalen-1-yl)acetamide represents a multifaceted compound with broad implications in pharmaceutical research, material science, and chemical synthesis. Its structural motifs and functional groups align with current scientific trends, making it a subject of ongoing investigation. As interest in tailored molecular design and sustainable chemistry grows, this compound is likely to remain a focal point for innovation.